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Compound of Interest

Compound Name: 3-Acetamidocoumarin

Cat. No.: B125707 Get Quote

3-Acetamidocoumarin: A Technical Guide for
Researchers
For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive overview of the physical, chemical, and biological

properties of 3-Acetamidocoumarin. This guide synthesizes available data to facilitate its

application in scientific research and pharmaceutical development.

Core Physical and Chemical Properties
3-Acetamidocoumarin, with the systematic IUPAC name N-(2-oxo-2H-chromen-3-

yl)acetamide, is a derivative of coumarin, a benzopyrone scaffold prevalent in many natural and

synthetic bioactive compounds.[1] Its core structure features an acetamido group at the 3-

position of the coumarin ring. While specific experimental data for some physical properties of

3-Acetamidocoumarin are not readily available in the reviewed literature, computed properties

and data from closely related analogs provide valuable insights.

Table 1: Physical and Chemical Properties of 3-
Acetamidocoumarin
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Property Value Source

Molecular Formula C₁₁H₉NO₃ PubChem[1]

Molecular Weight 203.19 g/mol PubChem[1]

IUPAC Name
N-(2-oxochromen-3-

yl)acetamide
PubChem[1]

CAS Number 779-30-6 PubChem[1]

Melting Point Data not available

Solubility Data not available

Appearance
White to off-white crystalline

solid (predicted)
General knowledge

Note: Specific experimental values for the melting point and solubility of 3-
Acetamidocoumarin are not consistently reported in the available literature. For comparative

purposes, the related compound 3-acetylcoumarin has a reported melting point of 119-122 °C.

[2] The solubility of coumarins, in general, is poor in water but they tend to dissolve in organic

solvents like ethanol and DMSO.[3]

Spectroscopic Data
The structural elucidation of 3-Acetamidocoumarin is supported by various spectroscopic

techniques. The following table summarizes key spectral data.

Table 2: Spectroscopic Data for 3-Acetamidocoumarin
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Technique Key Data Points Source

¹H NMR
Spectral data available in

online databases.
PubChem[1]

¹³C NMR
Spectral data available in

online databases.
PubChem[1]

Infrared (IR) Spectroscopy

Characteristic absorption

bands for the amide and

lactone carbonyl groups, as

well as aromatic C-H and C=C

bonds, are expected.

PubChem[1]

Mass Spectrometry
m/z Top Peak: 161; [M+H]⁺:

204.0655
PubChem[1]

Experimental Protocols
Synthesis of 3-Acetamidocoumarin
A general and widely utilized method for the synthesis of 3-acetamidocoumarin involves the

condensation of salicylaldehyde with N-acetylglycine.[4]

Materials:

Salicylaldehyde

N-acetylglycine (Aceturic acid)

Anhydrous Sodium Acetate

Acetic Anhydride

Ethanol

Procedure:

A mixture of salicylaldehyde (1 equivalent), N-acetylglycine (1 equivalent), and anhydrous

sodium acetate (2 equivalents) is prepared in a round-bottom flask.
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Acetic anhydride (3-5 equivalents) is added to the mixture.

The reaction mixture is heated under reflux for 4-6 hours.

After cooling, the reaction mixture is poured into ice-cold water with stirring.

The precipitated solid is collected by filtration, washed thoroughly with water, and then with a

small amount of cold ethanol.

The crude product is recrystallized from ethanol to yield pure 3-acetamidocoumarin.

Characterization Methods
Thin Layer Chromatography (TLC):

Stationary Phase: Silica gel 60 F₂₅₄

Mobile Phase: A mixture of ethyl acetate and hexane (e.g., 1:1 v/v) can be used.

Visualization: UV light (254 nm) or iodine vapor.

Spectroscopic Analysis:

¹H and ¹³C NMR: The purified product is dissolved in a suitable deuterated solvent (e.g.,

DMSO-d₆ or CDCl₃) for spectral acquisition.

FTIR Spectroscopy: The spectrum of the solid sample is typically recorded using KBr pellets.

Mass Spectrometry: Electron impact (EI) or electrospray ionization (ESI) techniques can be

used to determine the molecular weight and fragmentation pattern.

Biological Activity and Signaling Pathways
Coumarin derivatives are known to exhibit a wide range of biological activities, including

anticancer properties. Several studies have implicated the PI3K/Akt signaling pathway as a key

target for the anticancer effects of various coumarin derivatives.[5][6][7][8][9] Inhibition of this

pathway can lead to the suppression of cell proliferation, induction of apoptosis, and cell cycle

arrest in cancer cells. While the specific mechanism of 3-Acetamidocoumarin has not been
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extensively detailed, it is plausible that it may share similar mechanisms with other coumarin

derivatives.

Caption: Postulated PI3K/Akt signaling pathway inhibition by coumarin derivatives.

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates a typical workflow for the synthesis and subsequent

characterization of 3-Acetamidocoumarin.

Caption: A typical experimental workflow for the synthesis and characterization of 3-
Acetamidocoumarin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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